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Compound of Interest

Methyl 2-
Compound Name:
(Methylsulfonamido)phenylacetate

Cat. No. B172119

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-(methylsulfonamido)phenylacetate is a chemical compound with the CAS number
117239-82-4. While commercially available and listed in several chemical databases, detailed
information regarding its specific discovery, isolation, and the precise experimental protocols for
its synthesis are not readily available in peer-reviewed scientific literature or patent filings. This
guide provides a comprehensive overview of the known information and presents a plausible
synthetic pathway based on established organic chemistry principles for related N-
sulfonylamino acid esters and phenylacetic acid derivatives.

Compound Profile

A summary of the basic chemical properties of Methyl 2-(Methylsulfonamido)phenylacetate
is provided below.
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Property Value Source

CAS Number 117239-82-4 N/A

Molecular Formula C10H13NO4S N/A

Molecular Weight 243.28 g/mol N/A
methyl 2-(2-

IUPAC Name (methylsulfonamido)phenyl)ac N/A
etate

Hypothetical Synthesis and Isolation

In the absence of a documented specific synthesis, a potential route to Methyl 2-
(Methylsulfonamido)phenylacetate can be extrapolated from general methods for the
synthesis of phenylacetic acid derivatives and N-arylsulfonamides. A plausible two-step

synthetic workflow is outlined below.

Experimental Workflow
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Step 1: Sulfonylation

( ) ( )
i i
( )

Formation of Sulfonamide

( )

Step 2: Isolation and Purification
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Caption: Hypothetical two-step synthesis of Methyl 2-(Methylsulfonamido)phenylacetate.
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Step 1: Sulfonylation of Methyl 2-aminophenylacetate

The synthesis would likely commence with the sulfonylation of a commercially available starting
material, Methyl 2-aminophenylacetate.

Protocol:

Dissolve Methyl 2-aminophenylacetate in a suitable aprotic solvent (e.g., dichloromethane or
tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon).

e Cool the solution in an ice bath (0 °C).
e Add a non-nucleophilic base, such as pyridine or triethylamine, to the reaction mixture.
e Slowly add methanesulfonyl chloride dropwise to the stirred solution.

 Allow the reaction to warm to room temperature and stir for a specified period (typically
monitored by Thin Layer Chromatography, TLC, for completion).

Step 2: Isolation and Purification

Following the completion of the reaction, a standard aqueous work-up and purification
procedure would be employed to isolate the final product.

Protocol:

» Quench the reaction mixture with water or a dilute acidic solution (e.g., 1M HCI) to neutralize
the excess base.

o Separate the organic layer and wash it sequentially with water and brine.

» Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium
sulfate).

« Filter off the drying agent and concentrate the solvent under reduced pressure to obtain the
crude product.
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 Purify the crude product by a suitable method such as column chromatography on silica gel
or recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexanes) to yield
pure Methyl 2-(Methylsulfonamido)phenylacetate.

Potential Biological Significance

While no specific biological activity for Methyl 2-(Methylsulfonamido)phenylacetate has been
reported in the searched literature, the broader class of N-sulfonylamino acid derivatives has
been investigated for various therapeutic applications. For instance, some N-sulfonylamino
acid derivatives have been identified as inhibitors of matrix metalloproteinases (MMPSs), such
as type IV collagenase (MMP-2 and MMP-9). These enzymes are implicated in cancer cell
invasion and metastasis, making their inhibitors a subject of interest in oncology research.

The structural motif of a phenylacetic acid derivative is also present in many non-steroidal anti-
inflammatory drugs (NSAIDs). However, without experimental data, any potential biological role
for Methyl 2-(Methylsulfonamido)phenylacetate remains speculative.

Conclusion

"Methyl 2-(Methylsulfonamido)phenylacetate" remains a compound for which detailed
discovery and synthesis information is not publicly documented. The technical guide provided
here offers a plausible synthetic route and context based on established chemical principles
and the known activities of related compound classes. Further research and publication are
necessary to fully elucidate the specific properties and potential applications of this molecule.
Researchers interested in this compound would likely need to perform de novo synthesis and
characterization.

¢ To cite this document: BenchChem. [The Enigmatic Synthesis of Methyl 2-
(Methylsulfonamido)phenylacetate: A Technical Overview]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b172119#discovery-and-isolation-
of-methyl-2-methylsulfonamido-phenylacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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